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Compound of Interest

Compound Name: Tetraethylammonium acetate

Cat. No.: B072576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetraethylammonium (TEA) is a widely used pharmacological agent in electrophysiology to

block voltage-gated potassium (K+) channels. By blocking these channels, researchers can

isolate and study other ionic currents, such as those from sodium (Na+) and calcium (Ca2+)

channels, which are crucial in various physiological and pathological processes.

Tetraethylammonium acetate is a salt of TEA that is soluble in aqueous solutions and suitable

for use in physiological buffers. This application note provides a detailed protocol for the

preparation of a 1 M Tetraethylammonium acetate stock solution for use in patch clamp

experiments.

Data Presentation
A summary of the key quantitative data for the preparation of the stock solution is provided in

the table below for easy reference.
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Parameter Value Reference

Chemical Name
Tetraethylammonium acetate

tetrahydrate
[1]

Molecular Formula (C2H5)4N(OCOCH3) · 4H2O [1]

Molecular Weight 261.36 g/mol [1]

CAS Number 67533-12-4 [1]

Solubility in Water 100 mg/mL [1]

Recommended Stock

Concentration
1 M

Storage Temperature 2-8°C [2]

Experimental Protocol: Preparation of 1 M
Tetraethylammonium Acetate Stock Solution
This protocol outlines the steps to prepare a 1 M stock solution of Tetraethylammonium
acetate. This high-concentration stock can then be diluted to the desired final concentration in

the external or internal patch clamp solutions.

Materials:

Tetraethylammonium acetate tetrahydrate (FW: 261.36 g/mol )

High-purity water (e.g., Milli-Q or equivalent)

Magnetic stirrer and stir bar

Volumetric flask (e.g., 50 mL or 100 mL)

Weighing paper or boat

Spatula

Analytical balance
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pH meter

Osmometer

0.22 µm syringe filter

Sterile storage bottles or centrifuge tubes

Procedure:

Calculate the required mass of Tetraethylammonium acetate tetrahydrate.

To prepare 50 mL of a 1 M stock solution, the calculation is as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 1 mol/L x 0.050 L x 261.36 g/mol = 13.068 g

Weigh the Tetraethylammonium acetate tetrahydrate.

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out 13.068 g of Tetraethylammonium acetate tetrahydrate.

Dissolve the Tetraethylammonium acetate tetrahydrate.

Add approximately 30-40 mL of high-purity water to a beaker containing a magnetic stir

bar.

Place the beaker on a magnetic stirrer and begin stirring.

Slowly add the weighed Tetraethylammonium acetate tetrahydrate to the water.

Continue stirring until the solid is completely dissolved. The solution should be clear and

colorless.[1]

Transfer the solution to a volumetric flask.

Carefully pour the dissolved solution from the beaker into a 50 mL volumetric flask.
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Rinse the beaker with a small amount of high-purity water and add the rinsing to the

volumetric flask to ensure all the solute is transferred.

Adjust the final volume.

Add high-purity water to the volumetric flask until the bottom of the meniscus reaches the

50 mL mark.

Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Measure and adjust the pH (Optional but recommended).

The initial pH of the solution should be measured. For most patch clamp experiments, the

pH of the final working solution is critical and typically adjusted to 7.2-7.4.[3][4]

If necessary, the pH of the stock solution can be adjusted with small amounts of a suitable

acid (e.g., acetic acid) or base (e.g., N-methyl-D-glucamine). However, it is often

preferable to adjust the pH of the final, diluted working solution.

Measure the osmolarity (Optional but recommended).

The osmolarity of the stock solution will be high. This measurement is more critical for the

final working solution, which should be iso-osmotic or slightly hyper-osmotic to the cells

being studied.[5]

Filter and store the stock solution.

Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe filter into a

sterile storage bottle or into smaller aliquots in sterile centrifuge tubes.[3]

Label the container clearly with the name of the solution, concentration, and date of

preparation.

Store the stock solution at 2-8°C.[2] For long-term storage, aliquots can be frozen at

-20°C.[5]

Visualization of the Experimental Workflow
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The following diagram illustrates the logical flow of the protocol for preparing the

Tetraethylammonium acetate stock solution.
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Click to download full resolution via product page

Caption: Workflow for preparing TEA-acetate stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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